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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the leaching characteristics of various adipate
plasticizers commonly used in polymers for medical devices, pharmaceutical packaging, and
laboratory equipment. Understanding the migration potential of these additives is critical for
ensuring the safety and efficacy of drug products and the integrity of research experiments.
This document summarizes available quantitative data, details experimental methodologies for
leaching studies, and visualizes the typical workflow for such analyses.

The selection of a suitable plasticizer involves a trade-off between performance, such as
achieving desired flexibility, and safety, particularly minimizing the leaching of potentially
harmful substances. Adipate plasticizers are a class of non-phthalate plasticizers often
considered as alternatives to traditional phthalates like di(2-ethylhexyl) phthalate (DEHP),
which has faced regulatory scrutiny due to health concerns.[1][2] This guide focuses on the
comparative leaching profiles of common adipate plasticizers.

Quantitative Data Summary: Leaching of Adipate
Plasticizers

The following tables summarize the migration levels of various adipate plasticizers from
polyvinyl chloride (PVC) and other polymers into food simulants and biological fluids. It is
important to note that a direct head-to-head comparison of all adipate plasticizers under
identical conditions is not readily available in the published literature. Therefore, the data
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presented is collated from various studies, and the experimental conditions are specified to

provide context. Direct comparison of values across different studies should be made with

caution.

Table 1: Migration of Di(2-ethylhexyl) Adipate (DEHA)

Simulant/M Temperatur ) Migration L
Polymer . Time Citation(s)
edium e (°C) Level
345.4 mg/k
Cheese 9
PVC _ 240 h (18.9 [3]
(Kefalotyri)
mg/dm?2)
222.5 mg/k
Cheese I
PVC 5 240 h (12.2 [3]
(Edam)
mg/dm2)
Cheese 133.9 mg/kg
PVC 5 240 h [3]
(Feta) (7.3 mg/dm?)
194.3 mg/k
Cheese 9
PE 5 14 days (10.6 [4]
(Cheddar)
mg/dm?2)
Cheese 134.3 mg/kg
PE 5 14 days [4]
(Gouda) (7.3 mg/dm?)
Cheese 97.3 mg/kg
PE 5 14 days [4]
(Feta) (5.3 mg/dm?)
0.5h ~10.8 mg/L
PVC Isooctane 20 o [5]
(equilibrium) (1.8 mg/dm?)
> 4 mg/dmz2in
PVC Olive Oil 40 10 days 89% of [6]
samples

Table 2: Comparative Migration of Adipate and Other Plasticizers
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Plasticize Simulant/ Temperat . Migration Citation(s
Polymer . Time
r Medium ure (°C) Level )
~3 times
DEHA PVvC Isooctane 20 Equilibrium  higherthan  [5]
ATBC
ATBC PVC Isooctane 20 Equilibrium - [5]
Labile 5.0 times
DEHP PVvC Blood Day 1 higher than  [7]
Products DINCH
Labile
DINCH PVC Blood Day 1 - [7]
Products
Labile 8.5 times
DEHP PVC Blood Day 1 higher than  [7]
Products DEHT
Labile
DEHT PVC Blood Day 1 - [7]
Products

DEHP: Di(2-ethylhexyl) phthalate, ATBC: Acetyltributyl citrate, DINCH: Diisononylcyclohexane-
1,2-dicarboxylate, DEHT: Di(2-ethylhexyl) terephthalate. These are included for comparison as
common alternatives.

Experimental Protocols for Leaching Studies

The following is a generalized methodology for determining the migration of plasticizers from a
polymer matrix, based on common practices and European standards such as the EN 1186
series.

1. Preparation of Test Specimens:

o Samples of the plastic material of known thickness and surface area are prepared.
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The samples are cleaned with a suitable solvent (e.g., ethanol) to remove any surface
contamination and then dried.

. Selection of Food Simulant/Medium:

The choice of simulant depends on the intended application of the plastic. Common food
simulants include:

o

Simulant A: 10% (v/v) ethanol in water for aqueous foods.

[¢]

Simulant B: 3% (w/v) acetic acid in water for acidic foods.

[¢]

Simulant C: 20% or 50% (v/v) ethanol in water for alcoholic foods.

[e]

Simulant D1: Vegetable oil (e.g., olive oil) for fatty foods.

o

Simulant D2: Isooctane or 95% ethanol as alternative fatty food simulants.

For pharmaceutical applications, the actual drug formulation or a suitable simulant may be
used.

. Migration Test Conditions:

The test specimens are immersed in the chosen simulant in a sealed container at a specified
surface area to volume ratio (e.g., 6 dm2 per 1 L of simulant).

The migration cell is incubated at a controlled temperature for a defined period. These
conditions are chosen to represent the intended use or worst-case scenario (e.g., 10 days at
40°C for long-term storage at room temperature).

. Sample Extraction and Analysis:

After incubation, the plastic specimens are removed.

The simulant is then analyzed for the presence and quantity of the leached plasticizer.

For aqueous simulants, a liquid-liquid extraction with a non-polar solvent (e.g., hexane) is
typically performed to concentrate the plasticizer.
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» For fatty food simulants like olive oil, a clean-up step such as size-exclusion chromatography
may be necessary to remove triglycerides before analysis.[6]

e The extracted and concentrated sample is then analyzed using an appropriate analytical
technique, most commonly Gas Chromatography-Mass Spectrometry (GC-MS).[8]

5. Quantification:

» A calibration curve is generated using standard solutions of the target plasticizer at known
concentrations.

e The concentration of the plasticizer in the sample is determined by comparing its response to
the calibration curve.

e The migration is typically expressed in mg of plasticizer per kg of food simulant (mg/kg) or
mg of plasticizer per square decimeter of the plastic surface area (mg/dm?).

Visualization of Experimental Workflow

The following diagram illustrates the typical workflow for a plasticizer leaching study.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://pubmed.ncbi.nlm.nih.gov/9829046/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6281260/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Preparation
Prepare Polymer Samples Prepare Food Simulant
(Known Surface Area) or Test Medium
Exposure
y y

Immerse Samples in Simulant
(Controlled Temperature & Time)

Ana%ysis

Extract Plasticizer
from Simulant

'

GC-MS Analysis

!

Quantify Leached Plasticizer
(mg/kg or mg/dm?)

Click to download full resolution via product page

Caption: Workflow for a typical plasticizer migration study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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